Cas no 143102-05-0 (Pyrazino[2,3-b]quinoline,1,2,3,4-tetrahydro-)

• Product Name: Pyrazino[2,3-b]quinoline,1,2,3,4-tetrahydro-
• CAS No: 143102-05-0
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 108132
• PubChem ID: 45115632
• Update Time: 2025-04-18

Pyrazino[2,3-b]quinoline,1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Pyrazino[2,3-b]quinoline,1,2,3,4-tetrahydro-
• 1,2,3,5-TETRAHYDROPYRAZINO[2,3-B]QUINOLINE
• 1,2,3,4-Tetrahydropyrazino[2,3-b]quinoline
• tetrahydroquinolinopyrazine
• DTXSID20668267
• 143102-05-0

• Inchi： 1S/C11H11N3/c1-2-4-9-8(3-1)7-10-11(14-9)13-6-5-12-10/h1-4,7,12H,5-6H2,(H,13,14)
• InChI Key： KHXVULBTQYHKIV-UHFFFAOYSA-N
• SMILES： N1CCNC2C1=CC1C=CC=CC=1N=2

Computed Properties

• Exact Mass: 185.09543
• Monoisotopic Mass: 185.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 36.95